Cas no 93839-18-0 (Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-)

Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro- structure
93839-18-0 structure
Product Name:Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-
CAS No:93839-18-0
MF:C10H8ClFO3
MW:230.620125770569
CID:808015
PubChem ID:3022526
Update Time:2025-04-19

Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-acetyl-2-chloro-6-fluoro-
    • 2-(2-chloro-6-fluorophenyl)-3-oxobutanoic acid
    • 2-acetyl-2-(2-chloro-6-fluorophenyl)acetic acid
    • DTXSID00917664
    • SCHEMBL5254396
    • NS00063626
    • EINECS 298-788-6
    • 93839-18-0
    • Inchi: 1S/C10H8ClFO3/c1-5(13)8(10(14)15)9-6(11)3-2-4-7(9)12/h2-4,8H,1H3,(H,14,15)
    • InChI Key: DGIQOGVGGQUAGH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(C(=O)O)C(C)=O)F

Computed Properties

  • Exact Mass: 230.015
  • Monoisotopic Mass: 230.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.406
  • Boiling Point: 321.6°Cat760mmHg
  • Flash Point: 148.3°C
  • Refractive Index: 1.541
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